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For Researchers, Scientists, and Drug Development Professionals

Introduction

The Src family of non-receptor tyrosine kinases are pivotal regulators of a myriad of cellular
processes, including proliferation, survival, migration, and angiogenesis. Dysregulation of Src
kinase activity is a common feature in a variety of human cancers, making it a compelling target
for therapeutic intervention. Caffeic acid-pYEEIE (CAPE-pYEEIE) is a high-affinity
phosphopeptide ligand designed to specifically target the Src Homology 2 (SH2) domain of Src.
By binding to the SH2 domain, CAPE-pYEEIE is expected to allosterically inhibit Src activation,
thereby modulating its downstream signaling pathways.

These application notes provide a comprehensive guide for utilizing Caffeic acid-pYEEIE as a
tool to investigate Src signaling. Detailed protocols for in vitro and cell-based assays are
presented to enable researchers to characterize the inhibitory effects of this compound and
elucidate its impact on Src-mediated cellular functions.
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Product Name

Caffeic acid-pYEEIE

Target

Src Homology 2 (SH2) Domain

Biological Activity

Phosphopeptide ligand for the Src SH2 domain
with an IC50 of 42 nM. It demonstrates a 30-fold
higher affinity than N-acetyl-O-phosphono-Tyr-
Glu-Glu-lle-Glu.[1][2]

Molecular Weight 923.82 g/mol

Formula C39H50N5019P

Solubility Soluble in DMSO and water.
Storage Store at -20°C.

Data Presentation
In Vitro Inhibition of Src Kinase Activity

The inhibitory potential of Caffeic acid-pYEEIE on Src kinase activity can be quantified using

various in vitro kinase assay platforms. The following table provides a template for presenting

such data.
Compound Target Assay Type IC50 (nM)
) ] ] TR-FRET Kinase
Caffeic acid-pYEEIE Src SH2 Domain 42
Assay
] ] TR-FRET Kinase
Control Peptide Src SH2 Domain >1000

Assay

Cellular Activity of Caffeic acid-pYEEIE

The efficacy of Caffeic acid-pYEEIE in a cellular context can be assessed by measuring its

impact on cell viability, proliferation, and downstream Src signaling.
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CAPE-pYEEIE IC50

Cell Line Assay Type Endpoint
(HM)
MDA-MB-231 (Breast o )
MTT Assay Cell Viability Data to be determined
Cancer)
PC-3 (Prostate o )
MTT Assay Cell Viability Data to be determined
Cancer)
HT-29 (Colon Cancer) MTT Assay Cell Viability Data to be determined

MDA-MB-231 (Breast

Cancer)

Western Blot

p-Src (Y416) Inhibition

Data to be determined

PC-3 (Prostate

Cancer)

Western Blot

p-Src (Y416) Inhibition

Data to be determined

Signaling Pathways and Experimental Workflow
Src Signaling Pathway and Inhibition by Caffeic acid-

PYEEIE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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